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Compound of Interest

Compound Name: (Rac)-PF-184

Cat. No.: B15578348

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and
biological activity of (Rac)-PF-184, a potent and selective inhibitor of IkB kinase 2 (IKK-2). All
guantitative data is summarized in structured tables, and detailed experimental protocols for
key assays are provided. Additionally, signaling pathways and experimental workflows are
visualized using Graphviz diagrams.

Chemical Structure and Properties

(Rac)-PF-184, with the CAS number 1187460-81-6, is a small molecule inhibitor of IKK-2.[1] Its
chemical and physical properties are summarized in the table below.

Table 1: Chemical and Physical Properties of (Rac)-PF-184
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Property Value Reference

8-[[5-Chloro-2-[3,4-dimethyl-
3,4-bis(hydroxymethyl)-1-
pyrrolidinyl]-4-

Chemical Name pyridinyl]carbonyl]lamino]-1-(4-
fluorophenyl)-4,5-dihydro-1H-
benz[glindazole-3-

carboxamide

Molecular Formula Cs32H32CIFN6Oa4 [1]
Molecular Weight 619.09 g/mol [1]
CAS Number 1187460-81-6 [1]
Appearance Powder [1]
Solubility Soluble to 100 mM in DMSO [1]
Storage Store at -20°C [1]

Chemical Structure:

(Note: The above is a SMILES representation of the structure. A 2D chemical structure diagram
can be generated using cheminformatics software or online tools.)

Mechanism of Action: IKK-2 Inhibition

(Rac)-PF-184 is a potent and selective inhibitor of IKK-2, a key kinase in the canonical NF-kB
signaling pathway. It exhibits an ICso of 37 nM for IKK-2 and has been shown to be selective
over a panel of 85 other kinases.[1]

The NF-kB pathway is a critical regulator of inflammatory responses. Upon stimulation by pro-
inflammatory signals such as lipopolysaccharide (LPS) or interleukin-13 (IL-13), the IKK
complex (containing IKK-2) is activated. IKK-2 then phosphorylates the inhibitory protein IkBa,
leading to its ubiquitination and subsequent proteasomal degradation. This releases the NF-kB
(p50/p65) dimer, allowing it to translocate to the nucleus and activate the transcription of pro-
inflammatory genes, including TNF-a. By inhibiting IKK-2, (Rac)-PF-184 blocks the degradation
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of IkBa, thereby preventing NF-kB nuclear translocation and the subsequent inflammatory
cascade.
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Prepare Reagents:
- Recombinant IKK-2
- IkBa substrate
-ATP
- Assay Buffer
- (Rac)-PF-184 dilutions

Y
Add (Rac)-PF-184 dilutions
to assay plate

Y

Add IKK-2 enzyme

Y

Pre-incubate

Y
Initiate reaction by adding
IKBa substrate and ATP

Y

Incubate at 37°C

Y

Stop reaction

Y
Detect phosphorylated IkBa
(e.g., using a specific antibody and
a detection reagent like ADP-Glo™)

Y

( Analyze data and calculate ICso )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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